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Compound of Interest

Compound Name: Carbuterol-d9

Cat. No.: B585731

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling Carbuterol-d9. Adherence to these procedures
is critical to ensure personal safety and maintain the integrity of your research.

Hazard Identification and Classification

Carbuterol-d9 is classified with the following hazards:

o Skin Irritation (Category 2): Causes skin irritation.[1]

e Eye Irritation (Category 2): Causes serious eye irritation.[1]

o Skin Sensitisation (Category 1): May cause an allergic skin reaction.[1]
Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.

o H319: Causes serious eye irritation.

Precautionary Statements:
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Carbuterol-d9 to minimize exposure and
ensure safety.
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PPE Category

Item

Specifications

Hand Protection

Gloves

Wear two pairs of powder-free
nitrile gloves.[2] The inner
glove should be tucked under
the cuff of the lab coat, and the
outer glove should be worn
over the cuff. Change gloves
every 30-60 minutes or
immediately if contaminated,

torn, or punctured.[3]

Body Protection

Lab Coat/Coveralls

A disposable, long-sleeved,
solid-front gown or a Tyvek lab
coat or coveralls should be
worn.[2][4]

Eye and Face Protection

Safety Glasses/Goggles and
Face Shield

Safety glasses with side
shields or chemical splash
goggles are required.[2] A face
shield should be worn in
addition to goggles when there

is a risk of splashing.[2]

Respiratory Protection

Respirator

Work should be conducted in a
certified chemical fume hood
or a Class Il Type B biosafety
cabinet to avoid inhalation.[1] If
these are not available, a
NIOSH-approved respirator
may be necessary based on a

risk assessment.

Foot Protection

Closed-toe Shoes

Sturdy, closed-toe shoes must

be worn in the laboratory.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the essential steps for safely handling Carbuterol-d9 in a laboratory
setting.

1. Preparation and Pre-handling:

o Ensure the work area, preferably a chemical fume hood or biosafety cabinet, is clean and
uncluttered.[1]

» Verify that an eyewash station and safety shower are readily accessible.

o Assemble all necessary materials and equipment before handling the compound.

e Don the appropriate PPE as specified in the table above.

2. Weighing and Aliquoting:

» Handle the solid compound in a ventilated enclosure to prevent inhalation of dust particles.

» Use dedicated spatulas and weighing paper.

« If preparing a solution, add the solvent to the weighed Carbuterol-d9 slowly to avoid
splashing.

3. Experimental Use:

o Clearly label all containers with the compound name, concentration, and date.
o Keep containers sealed when not in use.
» Avoid direct contact with the skin, eyes, and clothing.

4. Post-handling:

o Decontaminate the work surface with an appropriate cleaning agent.

» Remove the outer pair of gloves and dispose of them as hazardous waste.

» Remove the remaining PPE in the following order: lab coat/coveralls, inner gloves.
e Wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from handling Carbuterol-d9 must be treated as hazardous chemical
waste.
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Waste Type

Disposal Procedure

Solid Waste

Contaminated consumables (e.g., gloves,
weighing paper, pipette tips) should be collected
in a clearly labeled, sealed hazardous waste

container.

Liquid Waste

Unused solutions of Carbuterol-d9 should be
collected in a designated, sealed, and clearly
labeled hazardous waste container. Do not pour

down the drain.

Empty Containers

Empty vials and containers should be triple-
rinsed with a suitable solvent. The rinsate
should be collected as hazardous liquid waste.
The rinsed containers can then be disposed of

according to institutional guidelines.

All hazardous waste must be disposed of through the institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal contractor.

Emergency Procedures
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Emergency Situation

Action

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with copious amounts of
soap and water for at least 15 minutes. Seek

medical attention if irritation or a rash develops.

Eye Contact

Immediately flush the eyes with a gentle stream
of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present
and easy to do so. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate
medical attention.

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. Alert others in the
vicinity. For small spills, absorb the material with
an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for hazardous
waste disposal. For large spills, contact the

institutional EHS office immediately.

Visualizations

Experimental Workflow for Handling Carbuterol-d9
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Caption: A step-by-step workflow for the safe handling of Carbuterol-d9 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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